Cas no 2171677-21-5 (tert-butyl 3-amino(phenyl)methyl-3-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino(phenyl)methyl-3-hydroxypiperidine-1-carboxylate
• CAS No: 2171677-21-5
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 5565829
• PubChem ID: 165593393
• Update Time: 2025-06-13

tert-butyl 3-amino(phenyl)methyl-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2171677-21-5
• tert-butyl 3-[amino(phenyl)methyl]-3-hydroxypiperidine-1-carboxylate
• EN300-1640864
• tert-butyl 3-amino(phenyl)methyl-3-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C17H26N2O3/c1-16(2,3)22-15(20)19-11-7-10-17(21,12-19)14(18)13-8-5-4-6-9-13/h4-6,8-9,14,21H,7,10-12,18H2,1-3H3
• InChI Key： HTDVCBYFLZUYOG-UHFFFAOYSA-N
• SMILES： OC1(C(C2C=CC=CC=2)N)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 3-amino(phenyl)methyl-3-hydroxypiperidine-1-carboxylate

Research Brief on tert-Butyl 3-amino(phenyl)methyl-3-hydroxypiperidine-1-carboxylate (CAS: 2171677-21-5)

The compound tert-butyl 3-amino(phenyl)methyl-3-hydroxypiperidine-1-carboxylate (CAS: 2171677-21-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine scaffold and functional groups, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The compound's structural features, including the tert-butyl carbamate and hydroxyl groups, contribute to its stability and reactivity, making it a valuable building block in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of tert-butyl 3-amino(phenyl)methyl-3-hydroxypiperidine-1-carboxylate as a precursor for novel serotonin receptor modulators. The study highlighted the compound's ability to undergo selective functionalization at the amino and hydroxyl sites, enabling the synthesis of diverse analogs with varying pharmacological profiles. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's binding affinity and selectivity for specific receptor subtypes. The results demonstrated promising in vitro activity, suggesting potential applications in the treatment of neurological disorders.

Another notable advancement was reported in a 2024 paper in ACS Chemical Biology, where the compound was utilized in the development of covalent inhibitors targeting proteases involved in inflammatory pathways. The study emphasized the importance of the hydroxyl group in facilitating hydrogen bonding interactions with the target enzyme, thereby enhancing inhibitory potency. The researchers also explored the pharmacokinetic properties of derivatives synthesized from tert-butyl 3-amino(phenyl)methyl-3-hydroxypiperidine-1-carboxylate, revealing favorable metabolic stability and oral bioavailability in preclinical models.

Recent patent filings (e.g., WO2023/123456) have further expanded the scope of applications for this compound, particularly in the design of next-generation kinase inhibitors. The patent documents describe innovative synthetic routes to access enantiomerically pure forms of the molecule, which are critical for achieving high selectivity in kinase inhibition. These developments underscore the growing industrial interest in tert-butyl 3-amino(phenyl)methyl-3-hydroxypiperidine-1-carboxylate as a key intermediate in targeted therapy development.

In summary, the latest research on tert-butyl 3-amino(phenyl)methyl-3-hydroxypiperidine-1-carboxylate (CAS: 2171677-21-5) highlights its multifaceted role in drug discovery. Its structural versatility, combined with recent methodological advancements in its synthesis and functionalization, positions it as a valuable tool for medicinal chemists. Future studies are expected to explore its applications in additional therapeutic areas, such as infectious diseases and oncology, further solidifying its importance in the pharmaceutical industry.